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Compound of Interest

Compound Name: N-benzyloctan-4-amine

Cat. No.: B15429784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-benzyloctan-4-amine is a secondary amine with a molecular structure suggesting potential

applications in medicinal chemistry and materials science. This technical guide provides a

comprehensive overview of its physicochemical properties, a detailed experimental protocol for

its synthesis via reductive amination, and a discussion of its potential, yet currently

uncharacterized, biological significance. Due to the limited availability of experimental data for

this specific isomer, this guide combines theoretical predictions with established chemical

principles to serve as a foundational resource for researchers.

Physicochemical Properties
Quantitative data for N-benzyloctan-4-amine is not readily available in the public domain. The

following table summarizes the computed and estimated physicochemical properties based on

its structure and comparison with similar secondary amines. It is important to note that these

are theoretical values and experimental validation is required.
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Property Value Source

Molecular Formula C₁₅H₂₅N Calculated

Molecular Weight 219.37 g/mol Calculated[1]

Appearance
Colorless to pale yellow liquid

(predicted)

General properties of

secondary amines

Boiling Point
Not available (predicted to be

>250 °C)

General properties of

secondary amines

Melting Point
Not applicable (predicted to be

liquid at STP)

General properties of

secondary amines

pKa (conjugate acid) ~10-11 (estimated)
General properties of

secondary amines

LogP (octanol-water partition

coefficient)

~4.7 (computed for N-

benzyloctan-1-amine)
PubChem[1]

Solubility

Insoluble in water; soluble in

organic solvents (e.g., ethanol,

diethyl ether, chloroform)

General properties of

secondary amines

Synthesis of N-benzyloctan-4-amine
The most direct and widely used method for the synthesis of N-benzyloctan-4-amine is the

reductive amination of 4-octanone with benzylamine. This one-pot reaction involves the

formation of an intermediate imine, which is then reduced in situ to the desired secondary

amine.[2][3][4][5][6]

Experimental Protocol: Reductive Amination
Materials:

4-Octanone

Benzylamine

Sodium triacetoxyborohydride (NaBH(OAc)₃) or Sodium cyanoborohydride (NaBH₃CN)
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Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) as solvent

Acetic acid (catalyst)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Rotary evaporator

Standard laboratory glassware for organic synthesis

Procedure:

To a solution of 4-octanone (1.0 eq) in dichloromethane (DCM), add benzylamine (1.0-1.2

eq) and a catalytic amount of acetic acid.

Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine

intermediate.

In a separate flask, prepare a solution or suspension of the reducing agent, sodium

triacetoxyborohydride (1.5 eq), in DCM.

Slowly add the reducing agent to the reaction mixture. The reaction is typically exothermic,

and cooling may be necessary to maintain room temperature.

Allow the reaction to stir at room temperature for 12-24 hours. Reaction progress can be

monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry

(GC-MS).

Upon completion, quench the reaction by the slow addition of a saturated aqueous solution

of sodium bicarbonate until gas evolution ceases.

Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x

volumes).

Combine the organic layers and wash with brine.
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.

The crude product can be purified by column chromatography on silica gel using a suitable

eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure N-benzyloctan-4-
amine.

Diagram of the Synthetic Workflow:

4-Octanone + Benzylamine
in DCM with Acetic Acid

Imine Formation
(Stir at RT, 1-2h)

Reduction with
NaBH(OAc)₃

Quenching with
Sat. NaHCO₃

Extraction with DCM Drying and Concentration Column Chromatography N-benzyloctan-4-amine

Click to download full resolution via product page

Caption: Synthetic workflow for N-benzyloctan-4-amine.

Biological Activity and Signaling Pathways
As of the date of this guide, there is no published research detailing the biological activity,

mechanism of action, or associated signaling pathways of N-benzyloctan-4-amine. The

presence of a benzyl group and a medium-length alkyl chain attached to a secondary amine

suggests that the molecule could potentially interact with various biological targets.

Compounds with similar structural motifs have been explored for a range of activities, including

but not limited to, antimicrobial and anticancer properties. However, any such potential for N-
benzyloctan-4-amine is purely speculative at this stage and awaits experimental investigation.

Diagram of Potential Research Logic:
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Caption: A logical workflow for investigating biological activity.

Conclusion
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N-benzyloctan-4-amine represents an under-investigated chemical entity. This guide provides

a starting point for researchers by outlining its probable physicochemical characteristics and a

reliable synthetic protocol. The absence of biological data highlights an opportunity for novel

research into the potential therapeutic applications of this and related compounds. Future work

should focus on the experimental validation of the predicted properties and a thorough

investigation of its biological activity profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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